Cas no 2034345-53-2 (1-(diphenylmethyl)-3-{[2-(thiophen-3-yl)pyridin-3-yl]methyl}urea)

• Product Name: 1-(diphenylmethyl)-3-{[2-(thiophen-3-yl)pyridin-3-yl]methyl}urea
• CAS No: 2034345-53-2
• MF: C₂₄H₂₁N₃OS
• MW: 399.50804400444
• CID: 5350277
• Update Time: 2025-10-29

1-(diphenylmethyl)-3-{[2-(thiophen-3-yl)pyridin-3-yl]methyl}urea Chemical and Physical Properties

Names and Identifiers

• 1-benzhydryl-3-((2-(thiophen-3-yl)pyridin-3-yl)methyl)urea
• 1-(diphenylmethyl)-3-{[2-(thiophen-3-yl)pyridin-3-yl]methyl}urea
• 1-benzhydryl-3-[(2-thiophen-3-ylpyridin-3-yl)methyl]urea

• Inchi： 1S/C24H21N3OS/c28-24(26-16-20-12-7-14-25-22(20)21-13-15-29-17-21)27-23(18-8-3-1-4-9-18)19-10-5-2-6-11-19/h1-15,17,23H,16H2,(H2,26,27,28)
• InChI Key： IFOFBGKJSAHSEA-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C1C(=CC=CN=1)CNC(NC(C1C=CC=CC=1)C1C=CC=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 486
• XLogP3: 4.3
• Topological Polar Surface Area: 82.3

Additional information on 1-(diphenylmethyl)-3-{[2-(thiophen-3-yl)pyridin-3-yl]methyl}urea

Professional Introduction to Compound with CAS No. 2034345-53-2 and Product Name: 1-(diphenylmethyl)-3-{[2-(thiophen-3-yl)pyridin-3-yl]methyl}urea

The compound in question, identified by the CAS No. 2034345-53-2, is a sophisticated organic molecule with a unique structural framework that has garnered significant attention in the field of pharmaceutical chemistry. The product name, 1-(diphenylmethyl)-3-{[2-(thiophen-3-yl)pyridin-3-yl]methyl}urea, highlights its intricate composition, which includes multiple functional groups such as diphenylmethyl, thiophen-3-yl, and pyridin-3-yl moieties. These components contribute to its potential biological activity and make it a subject of interest for further research and development.

In recent years, the exploration of heterocyclic compounds has been a cornerstone in medicinal chemistry due to their diverse pharmacological properties. The presence of a thiophene ring in this compound is particularly noteworthy, as thiophenes are known for their role in various bioactive molecules. Thiophene derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and antitumor properties. The integration of thiophen-3-yl into the molecular structure of this compound suggests that it may exhibit similar therapeutic benefits.

The urea functional group in the compound's structure is another key feature that contributes to its potential biological activity. Urea derivatives are well-documented for their role as bioactive entities, often serving as intermediates in the synthesis of pharmaceuticals. The specific arrangement of the urea group in 1-(diphenylmethyl)-3-{[2-(thiophen-3-yl)pyridin-3-yl]methyl}urea may influence its interaction with biological targets, making it a promising candidate for further investigation.

Moreover, the diphenylmethyl moiety adds another layer of complexity to the compound's structure. This group is known for its stability and ability to enhance the solubility and bioavailability of molecules. The presence of two phenyl rings can also influence the electronic properties of the molecule, potentially affecting its reactivity and interaction with biological systems.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with high accuracy before conducting expensive experimental trials. The structural features of 1-(diphenylmethyl)-3-{[2-(thiophen-3-yl)pyridin-3-yl]methyl}urea have been analyzed using various computational methods, including molecular docking and quantum mechanics simulations. These studies suggest that the compound may have interactions with several biological targets, including enzymes and receptors involved in cancer pathways.

In addition to its potential therapeutic applications, this compound has also been explored for its role in material science. The unique structural properties of heterocyclic compounds like thiophenes and pyridines make them valuable candidates for developing new materials with enhanced properties. For instance, thiophene-based polymers have been shown to exhibit excellent electrical conductivity, making them suitable for use in organic electronics.

The synthesis of 1-(diphenylmethyl)-3-{[2-(thiophen-3-yl)pyridin-3-yl]methyl}urea involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex framework of the molecule. These techniques not only improve the efficiency of synthesis but also allow for greater flexibility in modifying the structure for optimal biological activity.

The pharmacological potential of this compound has prompted researchers to conduct preliminary in vitro studies to evaluate its efficacy and safety profile. Initial results indicate that 1-(diphenylmethyl)-3-{[2-(thiophen-3-yl)pyridin-3-yl]methyl}urea exhibits promising activity against certain cancer cell lines, suggesting its potential as a lead compound for further development into a novel therapeutic agent.

Furthermore, the compound's stability under various conditions has been assessed through spectroscopic and thermal analysis techniques. These studies have revealed that 1-(diphenylmethyl)-3-{[2-(thiophen-3-yl)pyridin-3-yl]methyl}urea maintains its structural integrity under moderate temperatures and pH conditions, making it suitable for formulation into drug products.

The integration of modern analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry has played a crucial role in characterizing this compound. These methods provide detailed information about the molecular structure and purity of the compound, ensuring that it meets the stringent requirements for further research and development.

In conclusion, 1-(diphenylmethyl)-3-{[2-(thiophen-3-yl)pyridin-3-ytl)methyl}urea, identified by CAS No. 2034345-53-2, is a structurally complex molecule with significant potential in pharmaceutical applications. Its unique composition includes functional groups such as diphenylmethyl, thiophen-3-ytl, and pyridin-ytl moieties, which contribute to its diverse biological activities. Recent research suggests that this compound may have therapeutic applications in cancer treatment and other areas where heterocyclic compounds are known to be effective.